Cas no 651027-00-8 (4-Bromo-3,5-difluorobenzoic acid)

4-Bromo-3,5-difluorobenzoic acid structure
651027-00-8 structure
Product Name:4-Bromo-3,5-difluorobenzoic acid
CAS No:651027-00-8
MF:C7H3BrF2O2
MW:236.998328447342
MDL:MFCD18917156
CID:407714
PubChem ID:11424897
Update Time:2025-04-19

4-Bromo-3,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3,5-difluorobenzoic acid
    • Benzoic acid, 4-bromo-3,5-difluoro-
    • AGN-PC-008UHA
    • AK-82192
    • ANW-67771
    • CTK2A0033
    • KB-123469
    • SureCN4338424
    • 3,5-Difluoro-4-bromobenzoic acid
    • 9961AB
    • ST24043413
    • 4-Bromo-3,5-difluorobenzoic acid, AldrichCPR
    • AKOS016006471
    • DTXSID60465479
    • 4-Bromo-3,5-difluorobenzoicacid
    • AC-28620
    • CL9597
    • CS-0028265
    • MFCD18917156
    • SY036158
    • EN300-171067
    • DS-16524
    • 651027-00-8
    • SCHEMBL4338424
    • DB-340138
    • MDL： MFCD18917156
    • Inchi： 1S/C7H3BrF2O2/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2H,(H,11,12)
    • InChI Key： NLLRAEQVOZOSBB-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=C(C(=O)O)C=C1F)F

Computed Properties

  • Exact Mass: 235.92839
  • Monoisotopic Mass: 235.92845g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.3

Experimental Properties

  • Melting Point: 181-185℃
  • PSA: 37.3

4-Bromo-3,5-difluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EK069-100mg
4-Bromo-3,5-difluorobenzoic acid
 651027-00-8 95%
100mg
 49CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EK069-5g
4-Bromo-3,5-difluorobenzoic acid
 651027-00-8 95%
5g
 696.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EK069-250mg
4-Bromo-3,5-difluorobenzoic acid
 651027-00-8 95%
250mg
 128CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EK069-1g
4-Bromo-3,5-difluorobenzoic acid
 651027-00-8 95%
1g
 160.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EK069-25g
4-Bromo-3,5-difluorobenzoic acid
 651027-00-8 95%
25g
 3550CNY 2021-05-07
Fluorochem
069434-250mg
4-Bromo-3,5-difluorobenzoic acid
 651027-00-8 95%
250mg
 ￡16.00 2022-03-01
Fluorochem
069434-1g
4-Bromo-3,5-difluorobenzoic acid
 651027-00-8 95%
1g
 ￡34.00 2022-03-01
Fluorochem
069434-5g
4-Bromo-3,5-difluorobenzoic acid
 651027-00-8 95%
5g
 ￡104.00 2022-03-01
Fluorochem
069434-10g
4-Bromo-3,5-difluorobenzoic acid
 651027-00-8 95%
10g
 ￡178.00 2022-03-01
Chemenu
CM153316-5g
4-bromo-3,5-difluorobenzoic acid
 651027-00-8 95%
5g
 $351 2021-06-17

4-Bromo-3,5-difluorobenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:651027-00-8)4-Bromo-3,5-difluorobenzoic acid
Order Number:A867744
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:07
Price ($):461.0
Email:sales@amadischem.com

4-Bromo-3,5-difluorobenzoic acid Related Literature

Related Categories

651027-00-8 (4-Bromo-3,5-difluorobenzoic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:651027-00-8)4-Bromo-3,5-difluorobenzoic acid
A867744
Purity:99%
Quantity:100g
Price ($):461.0
Email